Cas no 164988-96-9 (Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-)

• Product Name: Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
• CAS No: 164988-96-9
• MF: C₄₄H₈₉NO₅
• MW: 712.181174993515
• CID: 1344897
• Update Time: 2024-08-17

Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)- Chemical and Physical Properties

Names and Identifiers

• Hexacosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-,(2R)-
• Hexacosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-, (2R)-

• Inchi： 1S/C44H89NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-42(48)44(50)45-40(39-46)43(49)41(47)37-35-33-31-29-27-16-14-12-10-8-6-4-2/h40-43,46-49H,3-39H2,1-2H3,(H,45,50)
• InChI Key： XNLFLZXNXQVPII-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCC(C(NC(C(C(CCCCCCCCCCCCCC)O)O)CO)=O)O

Computed Properties

• Exact Mass: 711.67447

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 815.9±65.0 °C(Predicted)
• PSA: 110.02
• pka: 13.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides
• Natural Products and Extracts Plant Extracts Plant based Deprea subtriflora